Cas no 62591-19-9 (2-Pyridineacetonitrile, a-(2-furanylcarbonyl)-)

• Product Name: 2-Pyridineacetonitrile, a-(2-furanylcarbonyl)-
• CAS No: 62591-19-9
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 438952
• Update Time: 2023-03-29

2-Pyridineacetonitrile, a-(2-furanylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetonitrile, a-(2-furanylcarbonyl)-

• Inchi： 1S/C12H8N2O2/c13-8-9(10-4-1-2-6-14-10)12(15)11-5-3-7-16-11/h1-7,9H
• InChI Key： QSDNWEJECKQAQI-UHFFFAOYSA-N
• SMILES： C1(C(C(C2=CC=CO2)=O)C#N)=NC=CC=C1

Computed Properties

• Exact Mass: 212.059
• Monoisotopic Mass: 212.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0